Cas no 349669-77-8 (4,4',4''-Tri(1-pyrenyl)triphenylamine)

• Product Name: 4,4',4''-Tri(1-pyrenyl)triphenylamine
• CAS No: 349669-77-8
• MF: C₆₆H₃₉N
• MW: 846.022576570511
• CID: 67781
• PubChem ID: 51358303
• Update Time: 2025-04-18

4,4',4''-Tri(1-pyrenyl)triphenylamine Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-Tri(1-pyrenyl)triphenylamine
• TPyPA
• 4-(1-Pyrenyl)-N,N-bis[4-(1-pyrenyl)phenyl]benzenamine
• 4-pyren-1-yl-N,N-bis(4-pyren-1-ylphenyl)aniline
• 4,4',4''-trispyrenylphenylamine
• tris(4-(pyren-1-yl)phenyl)amine
• 4-(PYREN-1-YL)-N,N-BIS[4-(PYREN-1-YL)PHENYL]ANILINE
• 349669-77-8
• DTXSID60679938
• SCHEMBL10025665
• AKOS015901794
• Tris[4-(pyrenyl)-phenyl]amine
• BS-53608

• Inchi： 1S/C66H39N/c1-4-43-10-13-49-22-34-55(58-37-25-46(7-1)61(43)64(49)58)40-16-28-52(29-17-40)67(53-30-18-41(19-31-53)56-35-23-50-14-11-44-5-2-8-47-26-38-59(56)65(50)62(44)47)54-32-20-42(21-33-54)57-36-24-51-15-12-45-6-3-9-48-27-39-60(57)66(51)63(45)48/h1-39H
• InChI Key： SKODVKMYBGXHOZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)(C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 845.30800
• Monoisotopic Mass: 845.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 67
• Rotatable Bond Count: 6
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 19.4

Experimental Properties

• Density: 1.334
• PSA: 3.24000
• LogP: 18.84960